1-imidazo[1,2-a]pyrazin-8-yl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide

• IUPAC Name: 1-imidazo[1,2-a]pyrazin-8-yl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H20N6O/c25-18(22-13-14-2-1-5-19-12-14)15-3-8-23(9-4-15)16-17-21-7-11-24(17)10-6-20-16/h1-2,5-7,10-12,15H,3-4,8-9,13H2,(H,22,25)
• InChI Key: RDKYCZDINMTQES-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CN=CC=C2)C3=NC=CN4C3=NC=C4
• Molecular Formula: C18H20N6O
• Molecular Weight: 336.4 g/mol

Description

1-imidazo[1,2-a]pyrazin-8-yl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is a kinase inhibitor that has been shown to have promising results in cancer research.

Mechanism of Action

1-imidazo[1,2-a]pyrazin-8-yl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide works by inhibiting the activity of specific enzymes called kinases. Kinases are involved in various cellular processes, including cell growth and proliferation. By inhibiting these enzymes, this compound prevents cancer cells from dividing and growing, ultimately leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-imidazo[1,2-a]pyrazin-8-yl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide are still being studied. However, studies have shown that this compound has a low toxicity profile and does not cause significant side effects in laboratory animals. Additionally, this compound has been shown to enhance the effectiveness of chemotherapy drugs, making it a potential candidate for combination therapy.

Advantages and Limitations for Lab Experiments

The advantages of using 1-imidazo[1,2-a]pyrazin-8-yl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide in lab experiments include its low toxicity profile and its potential to enhance the effectiveness of chemotherapy drugs. However, the limitations include the complex synthesis process and the need for further studies to fully understand its biochemical and physiological effects.

Future Directions

There are several future directions for research on 1-imidazo[1,2-a]pyrazin-8-yl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide. One potential direction is to study its effectiveness in combination therapy with other chemotherapy drugs. Additionally, further studies are needed to understand its biochemical and physiological effects and to optimize its synthesis process. Finally, studies are needed to determine the potential for this compound to be used in the treatment of other diseases beyond cancer.

Synthesis Methods

The synthesis of 1-imidazo[1,2-a]pyrazin-8-yl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide is a complex process that involves multiple steps. The synthesis process starts with the reaction of 4-chloro-1,2-diamine with 1-(pyridin-3-ylmethyl)piperidine-4-carbaldehyde to form 1-(pyridin-3-ylmethyl)piperazine-4-carboxamide. This compound is then reacted with 2-bromoacetophenone to form 1-(2-bromoacetyl)pyridin-3-ylmethylpiperazine-4-carboxamide. The final step involves the reaction of this compound with imidazo[1,2-a]pyrazin-8-amine to form 1-imidazo[1,2-a]pyrazin-8-yl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide.

Scientific Research Applications

1-imidazo[1,2-a]pyrazin-8-yl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide has shown promising results in cancer research. This compound is a kinase inhibitor that targets specific enzymes involved in cancer cell growth and proliferation. Studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to enhance the effectiveness of chemotherapy drugs, making it a potential candidate for combination therapy.